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Cat. No.: B11993800

Get Quote

Executive Summary: The Shift from Menthol to
Amides

For decades, L-Menthol was the singular standard for physiological cooling. However, its
application is limited by high volatility, characteristic odor, and the activation of TRPA1/TRPV3
receptors, which causes "burning"” or "stinging" side effects at high concentrations.

The WS-Series (Wilkinson Sword) carboxamides represent a targeted evolution in
chemesthesis. By stripping the cyclohexane ring of specific functional groups, these agents
achieve selective TRPM8 agonism, decoupling the cooling sensation from the minty flavor and
volatility.

This guide provides a rigorous technical comparison of the two industry standards—WS-3 (N-
Ethyl-p-menthane-3-carboxamide) and WS-23 (2-Isopropyl-N,2,3-trimethylbutyramide)—
alongside high-intensity analogs WS-5 and WS-12.

Mechanistic Foundation: Selective TRPM8 Agonism
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The cooling sensation is mediated by the Transient Receptor Potential Melastatin 8 (TRPM8)
ion channel. Unlike Menthol, which acts promiscuously across TRPAL (pain/irritation) and
TRPV3 (warmth), WS-agents are engineered for high selectivity.

TRPMS8 Activation Pathway

The following diagram illustrates the signal transduction pathway for WS-agents compared to
Menthol, highlighting the reduction in off-target noise (irritation).
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Figure 1: Mechanism of Action. WS-agents selectively target TRPMS8, minimizing the TRPA1-
mediated "sting" associated with Menthol.

Physicochemical & Sensory Comparison
Comparative Data Matrix

The following table synthesizes experimental data on solubility, intensity, and sensory
character. Relative Cooling Intensity (RCI) is standardized against L-Menthol (Value = 100).
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- L-Menthol WS-3 (The WS-23 (The WS-5 (High
eature
(Reference) Standard) Smoother) Intensity)
N-
2-Isopropyl-
N-Ethyl-p- N2.3 (Ethoxycarbonyl
Chemical Name  p-Menthan-3-ol menthane-3- o ~ methyl)-3-p-
] trimethylbutyrami
carboxamide d menthanecarbox
e
amide
CAS Number 2216-51-5 39711-79-0 51115-67-4 68489-14-5
RCI Score 100 150 (1.5x) 75 (0.75X) 400 (4.0X)

Entire Mouth / Throat / Back of

Sensory Location

Front of Tongue /

Roof of Mouth /

Throat Tongue Mouth Throat
_ Moderate (15- Instant
Onset Speed Instant Rapid (<15s) )
30s) ("Explosive")
Duration 10-15 min 20-30 min 15-30 min 30+ min
Solubility (PG) High High High Moderate
- Insoluble (<0.1 _
Solubility (H20) ~0.4 g/L ) ~7.0 g/L (Higher)  Insoluble
g
Melting Point 42°C 96-98°C 60-63°C 80-82°C

Sensory Localization Mapping

A critical differentiator is where the cooling is perceived. Formulators often blend WS-3 (Throat)

and WS-23 (Mouth) to achieve a "full-field" cooling effect.
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Figure 2: Sensory Localization. WS-23 targets the anterior oral cavity, while WS-3 and WS-5

target the posterior/pharyngeal region.

In-Depth Profile Analysis
WS-3: The "Throat Hit" Standard[1]

Profile: WS-3 is the closest synthetic analog to menthol in terms of "kick" but without the
minty taste. It provides a sharp, impact-driven cooling sensation primarily located at the back
of the tongue and throat.[1]

Application: Ideal for oral care (mouthwash) and confectionary where a "breath freshening"
signal is required.

Limitation: Can exhibit a slight bitterness or "chemical" aftertaste at concentrations >50 ppm.

WS-23: The "Smooth" Alternative[2]

Profile: Structurally distinct (acyclic amide), WS-23 offers a unique profile. It is less "sharp"
than WS-3 and does not hit the throat as aggressively. Instead, it cools the front of the
tongue and mouth.[2]

Solubility Advantage: It is significantly more water-soluble (~7 g/L) than WS-3, making it
easier to incorporate into beverages and aqueous formulations without clouding.

Synergy: Often used in conjunction with WS-3.[1] A 50:50 blend covers the entire oral cavity
(Front + Throat).

WS-5: The High-Intensity Booster

Profile: Approximately 4x the intensity of Menthol.[1][2][3] It has a delayed but "explosive"
onset.

Usage: Used in trace amounts (ppm levels) to boost the peak intensity of a formulation.
Overuse can lead to a numbing sensation.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b11993800/docs?utm_src=pdf-body-img#advanced-synthetic-cooling-agents-comparative-technical-guide-ws-3-vs-ws-23
https://www.symrise.com/fileadmin/symrise/Marketing/Scent_and_care/Aroma_molecules/symrise-symcool-A4-pages-eng.pdf
https://www.aogubio.com/cooling-agent-series-ws-23ws-3ws-5ws-27-for-your-choose-product/
https://www.symrise.com/fileadmin/symrise/Marketing/Scent_and_care/Aroma_molecules/symrise-symcool-A4-pages-eng.pdf
https://www.symrise.com/fileadmin/symrise/Marketing/Scent_and_care/Aroma_molecules/symrise-symcool-A4-pages-eng.pdf
https://www.aogubio.com/cooling-agent-series-ws-23ws-3ws-5ws-27-for-your-choose-product/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9199944/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11993800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Protocols
Sensory Evaluation Protocol (Modified Mandom Method)

To objectively validate cooling intensity, use a time-intensity swish assay.

Reagents:

e Stock Solution: 1% (w/v) of agent in Ethanol.

o Test Solution: Dilute Stock into 5% Sucrose solution to reach 10-50 ppm final concentration.

Workflow:

Calibration: Panelists rinse with water (25°C).

Application: Panelist swishes 10mL of Test Solution for 15 seconds, then spits.

Rating: Panelists rate intensity (0-10 scale) at T=0, 30s, 1min, 5min, 10min.

Localization: Panelists mark active zones on a mouth map (Front, Roof, Throat).

Formulation & Solubility Handling

WS-3 and WS-23 are solids at room temperature. Direct addition to water results in
precipitation.

Correct Solubilization Workflow:

e Pre-dissolve: Dissolve crystalline agent in Propylene Glycol (PG) or Ethanol at a 10-20%
concentrate.

o Note: WS-3 may require mild heating (40°C) to dissolve fully in PG.
 Integration: Add the PG concentrate to the aqueous phase under high-shear mixing.

» Stabilization: For clear beverages, ensure the final concentration of WS-3 does not exceed
10 ppm (solubility limit), or use WS-23 (up to ~7000 ppm).
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Safety & Regulatory Status

Both agents are widely accepted for use in food, cosmetic, and pharmaceutical applications.
o FEMA Numbers:

o WS-3: 3455[1]

o WS-23: 3804[1][4][5]
» Toxicity Data:

o WS-3: NOAEL (No Observed Adverse Effect Level) ~8 mg/kg-bw/day (Rat, oral).[3]

o WS-23: NOAEL ~5 mg/kg-bw/day.[3]

» Metabolism: Hydrolyzed in the liver to their corresponding acids and excreted via urine. They
do not accumulate in adipose tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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